Cas no 1863330-19-1 (4-acetyl-3-fluorobenzene-1-sulfonamide)

• Product Name: 4-acetyl-3-fluorobenzene-1-sulfonamide
• CAS No: 1863330-19-1
• MF: C₈H₈FNO₃S
• MW: 217.2174243927
• CID: 4624838
• Update Time: 2025-06-13

4-acetyl-3-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-3-fluorobenzene-1-sulfonamide

• Inchi： 1S/C8H8FNO3S/c1-5(11)7-3-2-6(4-8(7)9)14(10,12)13/h2-4H,1H3,(H2,10,12,13)
• InChI Key： KJOIQXJZNUTIBY-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(C(C)=O)C(F)=C1

Additional information on 4-acetyl-3-fluorobenzene-1-sulfonamide

Recent Advances in the Study of 4-acetyl-3-fluorobenzene-1-sulfonamide (CAS: 1863330-19-1) in Chemical Biology and Pharmaceutical Research

4-acetyl-3-fluorobenzene-1-sulfonamide (CAS: 1863330-19-1) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its acetyl and fluorine substituents, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and targeted drug therapies. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, revealing novel insights into its mechanism of action and therapeutic efficacy.

The synthesis of 4-acetyl-3-fluorobenzene-1-sulfonamide has been optimized to achieve higher yields and purity, which are critical for its application in drug development. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and consistency. These improvements in synthesis and characterization have facilitated more reliable and reproducible biological studies.

In terms of biological activity, 4-acetyl-3-fluorobenzene-1-sulfonamide has demonstrated potent inhibitory effects against carbonic anhydrase isoforms, which are implicated in various pathological conditions, including glaucoma, epilepsy, and cancer. Recent in vitro and in vivo studies have highlighted its selectivity and efficacy, suggesting its potential as a lead compound for the development of next-generation carbonic anhydrase inhibitors. Additionally, its fluorinated structure enhances its metabolic stability and bioavailability, making it a promising candidate for further preclinical evaluation.

Beyond its role as an enzyme inhibitor, 4-acetyl-3-fluorobenzene-1-sulfonamide has also been investigated for its potential in targeted drug delivery systems. Researchers have explored its conjugation with nanoparticles and other drug carriers to improve therapeutic outcomes while minimizing off-target effects. Preliminary results indicate that such formulations can enhance drug accumulation at disease sites, thereby improving efficacy and reducing systemic toxicity.

Despite these promising findings, challenges remain in the clinical translation of 4-acetyl-3-fluorobenzene-1-sulfonamide. Issues such as pharmacokinetic optimization, toxicity profiling, and scalability of synthesis need to be addressed in future studies. However, the compound's unique chemical properties and biological activities position it as a valuable tool for advancing research in chemical biology and drug discovery.

In conclusion, 4-acetyl-3-fluorobenzene-1-sulfonamide (CAS: 1863330-19-1) represents a compelling area of research with significant potential for therapeutic innovation. Ongoing studies are expected to further elucidate its mechanisms of action and expand its applications in medicine. As the field progresses, this compound may pave the way for the development of novel treatments for a range of diseases, underscoring the importance of continued investment in its research and development.